1,3-Dibromotetrafluorobenzene
Overview
Description
1,3-Dibromotetrafluorobenzene is a useful research compound. Its molecular formula is C6Br2F4 and its molecular weight is 307.87 g/mol. The purity is usually 95%.
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Scientific Research Applications
Halogen Bonded Adducts and Self-assembly :
- A study conducted by Nayak et al. (2012) focused on the in situ cryocrystallization of 1,3-dibromotetrafluorobenzene with various oxygenated solvents, resulting in halogen bonded adducts. The research provided structural insights into the Br⋯O synthon and its role in driving self-assembly processes (Nayak et al., 2012).
Chemical Reactions with Sodium Phenoxide Salts :
- Banks et al. (2010) investigated the reactions of 1,2- and this compound with sodium phenoxide derivatives. They found that the fluorine atoms in these compounds activate certain positions for nucleophilic substitution, influencing the chemical reactivity of these compounds (Banks et al., 2010).
Supramolecular Chemistry and Halogen Bonding :
- Research by De Santis et al. (2003) highlighted the role of N.Br halogen bonding in the self-assembly of dibromotetrafluorobenzenes with dipyridyl derivatives. This study demonstrated the formation of one-dimensional infinite chains and the stability of these supramolecular architectures in various conditions (De Santis et al., 2003).
Formation of Polyhalobiphenyl Derivatives :
- Cohen et al. (1967) explored the decomposition of 1-lithio-2-bromotetrafluorobenzene in the presence of an excess of 1,2-dibromotetrafluorobenzene, leading to the formation of polyhalobiphenyl derivatives. This study contributed to understanding the chemical pathways in organometallic chemistry (Cohen et al., 1967).
Emission Spectra in the Gaseous Phase :
- Maier et al. (1980) conducted a study on the radiative decay of electronically excited cations of 1,3- and 1,4-dibromotetrafluorobenzene. They detected emission spectra between 670 and 830 nm, which contributed to the understanding of electronic transitions in these compounds (Maier et al., 1980).
Synthesis of Fully-Fluorinated Compounds :
- The research by Al-Jabar and Massey (1985) detailed the synthesis of fully-fluorinated 1,6-disubstituted triptycenes, starting from 1,2-dibromotetrafluorobenzene. This study contributed to the field of organometallic chemistry and the synthesis of novel fluorinated compounds (Al-Jabar & Massey, 1985).
Properties
IUPAC Name |
1,3-dibromo-2,4,5,6-tetrafluorobenzene |
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InChI |
InChI=1S/C6Br2F4/c7-1-3(9)2(8)5(11)6(12)4(1)10 |
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InChI Key |
UCWKDDQEZQRGDR-UHFFFAOYSA-N |
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Canonical SMILES |
C1(=C(C(=C(C(=C1F)Br)F)Br)F)F |
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Molecular Formula |
C6Br2F4 |
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DSSTOX Substance ID |
DTXSID90935317 |
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Molecular Weight |
307.87 g/mol |
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Physical Description |
Colorless liquid; [Aldrich MSDS] |
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CAS No. |
1559-87-1, 27516-63-8 |
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